Cas no 945668-94-0 (Quetiapine Dimer Impurity)

Quetiapine Dimer Impurity is a known degradation product or synthetic byproduct formed during the production or storage of Quetiapine, an atypical antipsychotic drug. This impurity is critical for pharmaceutical quality control, as its presence must be monitored and minimized to ensure drug safety and efficacy. Analytical reference standards of Quetiapine Dimer Impurity are essential for method validation, stability studies, and regulatory compliance. High-purity samples enable accurate quantification and identification during HPLC or LC-MS analysis. Its well-characterized structure and documented chromatographic behavior support robust impurity profiling, aiding in the development of compliant manufacturing processes and ensuring adherence to ICH guidelines.

Quetiapine Dimer Impurity structure

Product Name:Quetiapine Dimer Impurity

CAS No:945668-94-0

MF:C₃₀H₂₄N₄S₂

MW:504.668363571167

CID:827215

PubChem ID:24740561

Update Time:2025-06-06

Quetiapine Dimer Impurity Chemical and Physical Properties

Names and Identifiers

- Quetiapine Dimer Impurity
- 11,11'-(1,4-PIPERAZINEDIYL)-BIS-DIBENZO[B,F][1,4]THIAZEPINE
- 11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
- 6-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
- Quetiapine Dimer Imp
- 11,11′-(1,4-Piperazinediyl)bis[dibenzo[b,f][1,4]thiazepine] (ACI)
- QUETIAPINE FUMARATE IMPURITY D [EP IMPURITY]
- 945668-94-0
- DTXSID60647132
- QuetiapineEPImpurityD
- SCHEMBL8022151
- TOS2P01TZT
- Bis(dibenzothiazepinyl) piperazine [USP]
- Dibenzo(b,f)(1,4)thiazepine, 11,11'-(1,4-piperazinediyl)bis-
- Quetiapine EP Impurity D
- 10-(4-{2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-10-yl}piperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
- Bis(dibenzothiazepinyl) piperazine
- 1,4-Bis(dibenzo(b,f)(1,4)thiazepin-11-yl)piperazine
- Quetiapine fumarate impurity D [EP]
- 11,11-(Piperazine-1,4-diyl)bis(dibenzo(b,f)(1,4)thiazepine)
- BIS(DIBENZOTHIAZEPINYL) PIPERAZINE [USP IMPURITY]
- 11,11'-(Piperazine-1,4-diyl)bis(dibenzo[b,f][1,4]thiazepine)
- AKOS025295951
- UNII-TOS2P01TZT
- 11,11'-Piperazine-1,4-diylbis(dibenzo[b,f][1,4]thiazepine)
- Inchi： 1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
- InChI Key： MFQIBYYFBRAARW-UHFFFAOYSA-N
- SMILES： N1=C(N2CCN(C3C4C(=CC=CC=4)SC4C(=CC=CC=4)N=3)CC2)C2C(=CC=CC=2)SC2C1=CC=CC=2

Computed Properties

Exact Mass: 504.14423913g/mol
Monoisotopic Mass: 504.14423913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 36
Rotatable Bond Count: 2
Complexity: 769
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 81.8Å²

Experimental Properties

Melting Point: 291-294°C

Quetiapine Dimer Impurity Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Quetiapine Dimer Impurity Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	Q509960-5mg	Quetiapine Dimer Impurity	945668-94-0	5mg	$ 108.00	2023-09-06
TRC	Q509960-10mg	Quetiapine Dimer Impurity	945668-94-0	10mg	$ 167.00	2023-09-06
TRC	Q509960-25mg	Quetiapine Dimer Impurity	945668-94-0	25mg	$ 230.00	2023-09-06
TRC	Q509960-50mg	Quetiapine Dimer Impurity	945668-94-0	50mg	$ 413.00	2023-04-15
TRC	Q509960-100mg	Quetiapine Dimer Impurity	945668-94-0	100mg	$ 770.00	2023-04-15
TRC	Q509960-250mg	Quetiapine Dimer Impurity	945668-94-0	250mg	$ 1748.00	2023-04-15
Biosynth	IP27362-1 mg	11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine	945668-94-0	1mg	$80.00	2023-01-04
Biosynth	IP27362-2 mg	11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine	945668-94-0	2mg	$125.00	2023-01-04
Biosynth	IP27362-5 mg	11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine	945668-94-0	5mg	$200.00	2023-01-04
Biosynth	IP27362-10 mg	11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine	945668-94-0	10mg	$300.00	2023-01-04

Quetiapine Dimer Impurity Production Method

Production Method 1

13745-86-3

945668-94-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Xylene ; 5 h, 105 - 115 °C

Reference

: Process for the preparation of quetiapine fumarate impurity D

, China, , ,

Production Method 2

3159-07-7

945668-94-0

Reaction Conditions

1.1 Reagents: N,N-Dimethylaniline , Phosphorus oxychloride ; 8 h, reflux
1.2 Solvents: Toluene ; 60 °C; 10 - 12 h, reflux

Reference

: Synthesis and characterization of pharmacopeial impurities of quetiapine hemifumarate: an antipsychotic drug

Kumar, K. Suneel; Reddy, K. Tatendra; Kanth, A. Vamsi; Omprakash, G.; Dubey, P. K., Organic Chemistry: An Indian Journal, 2012, 8(5), 164-178

Production Method 3

13745-86-3

945668-94-0

111974-74-4

Reaction Conditions

1.1 Solvents: Toluene ; 50 °C; 50 °C → 100 °C; 4 h, 100 °C; 100 °C → 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol

Reference

: Identification, isolation, synthesis and characterization of impurities of quetiapine fumarate

Bharathi, Ch.; Prabahar, K. J.; Prasad, Ch. S.; Srinivasa Rao, M.; Trinadhachary, G. N.; et al, Pharmazie, 2008, 63(1), 14-19